Cas no 2156836-82-5 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid
• CAS No: 2156836-82-5
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 6330036
• PubChem ID: 165802200
• Update Time: 2025-10-17

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid
• 2156836-82-5
• EN300-1297797

• Inchi： 1S/C23H22N2O4S/c1-14-21(30-13-24-14)11-10-20(22(26)27)25-23(28)29-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,13,19-20H,10-12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： GQZMEGUNSLLQNF-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid

2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-1,3-thiazol-5-yl)butanoic Acid: A Comprehensive Overview

The compound with CAS No 2156836-82-5, named 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a 4-methylthiazole moiety, both of which contribute to its versatile chemical properties.

Fluorenylmethoxycarbonyl (Fmoc) is a well-known protecting group in peptide synthesis, offering excellent stability under various reaction conditions. Its presence in this compound suggests potential applications in peptide chemistry and drug design. The Fmoc group is particularly valuable for its ease of removal under mild acidic conditions, making it ideal for stepwise synthesis strategies.

The 4-methylthiazole moiety adds another layer of functionality to this compound. Thiazoles are heterocyclic aromatic compounds with a sulfur atom and two nitrogen atoms in their ring structure. The substitution at the 4-position with a methyl group enhances the compound's stability and bioavailability, making it suitable for use in drug delivery systems and bioactive molecules.

Recent studies have highlighted the importance of such compounds in the development of new therapeutic agents. For instance, researchers have explored the use of Fmoc-containing peptides in targeted drug delivery systems, where the Fmoc group serves as a protective shield during transit to the target site before being cleaved off to release the active drug molecule.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. The combination of the Fmoc group and the thiazole ring provides unique electronic properties that make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of an Fmoc derivative with a thiazole-containing precursor under appropriate conditions. Recent advancements in catalytic methods have further streamlined this process, improving both yield and purity.

The structural integrity of this compound is further enhanced by its butanoic acid backbone, which provides flexibility and solubility properties essential for many biological applications. The butanoic acid moiety also serves as a reactive site for further functionalization, enabling the creation of more complex molecular architectures.

In terms of pharmacological applications, this compound has been studied for its potential as an inhibitor of certain enzymes involved in disease pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant toxicity to healthy cells, suggesting its potential as a lead compound for drug development.

The integration of cutting-edge research into synthetic methodologies and bioactivity assessments has positioned this compound at the forefront of modern chemical innovation. Its unique combination of functional groups makes it a valuable tool for researchers across multiple disciplines.

In conclusion, CAS No 2156836-82-5 represents a significant advancement in organic chemistry with wide-ranging applications from pharmaceuticals to materials science. As research continues to uncover new uses for this compound, its role in driving innovation across various industries is expected to grow further.